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Compound of Interest

Compound Name: Vinyloxytrimethylsilane

Cat. No.: B1662004

Introduction

In the landscape of multi-step organic synthesis, particularly within pharmaceutical and
materials science, the strategic protection and deprotection of functional groups is a
cornerstone of success. The hydroxyl group, ubiquitous in natural products and synthetic
intermediates, presents a frequent challenge due to its reactivity as both a nucleophile and a
weak acid. Its temporary masking is often essential to prevent unwanted side reactions during
transformations elsewhere in a molecule.[1][2]

A plethora of protecting groups for alcohols have been developed, each with its characteristic
stability profile and cleavage conditions.[3] Among these, silyl ethers are renowned for their
ease of formation and mild removal.[4][5] This guide focuses on a specific and versatile reagent
at the intersection of silyl and vinyl ether chemistry: Vinyloxytrimethylsilane (VOTMS). This
bifunctional molecule offers a unique approach to hydroxyl protection, combining the attributes
of a silyl ether with the reactivity of a vinyl ether.

This document serves as a comprehensive technical guide for researchers, medicinal
chemists, and process development scientists. It provides a detailed exploration of the
mechanistic underpinnings, practical application protocols, and comparative advantages of
utilizing vinyloxytrimethylsilane for the protection of hydroxyl functionalities.
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Physicochemical Properties of
Vinyloxytrimethylsilane

A thorough understanding of the reagent's properties is paramount for its safe and effective
handling in a laboratory setting.

Property Value Reference
CAS Number 6213-94-1 [6]
Molecular Formula CsH120Si [7]
Molecular Weight 116.24 g/mol [7]
Appearance CoIorIfess. to almost colorless 7]
clear liquid
Boiling Point 75 °C [7]
Density 0.78 g/mL at 25 °C [8]
Flash Point -19°C [7]
Refractive Index 1.389 [8]

Highly flammable liquid and
Safety vapor. Causes skin and [7]

serious eye irritation.

Mechanism of Protection: An Acid-Catalyzed
Addition

The protection of an alcohol with vinyloxytrimethylsilane proceeds via an acid-catalyzed
addition of the hydroxyl group across the vinyl double bond. This mechanism is analogous to
the well-established acid-catalyzed addition of alcohols to vinyl ethers.[1][9][10][11]

The reaction is initiated by the protonation of the vinyl ether oxygen, which activates the double
bond towards nucleophilic attack by the alcohol. The subsequent loss of a proton from the
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oxonium ion intermediate yields the protected alcohol as a mixed acetal, specifically a 1-
(trimethylsilyloxy)ethyl (TMSE) ether.

Protection Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vinyloxytrimethylsilane for the Protection of Hydroxyl
Groups: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662004#vinyloxytrimethylsilane-for-the-protection-
of-hydroxyl-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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